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Compound of Interest

Compound Name:
2-(Methoxymethyl)morpholine

hydrochloride

CAS No.: 144053-99-6

Cat. No.: B178433

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
2-(Methoxymethyl)morpholine and its derivatives are valuable building blocks in medicinal

chemistry and drug discovery. The morpholine scaffold is a common feature in a variety of

biologically active compounds. This document provides a detailed experimental protocol for the

synthesis of 2-(Methoxymethyl)morpholine hydrochloride, commencing from the synthesis

of the free base, (2R)-2-(Methoxymethyl)morpholine, followed by its conversion to the

hydrochloride salt.

Experimental Protocols
Part 1: Synthesis of (2R)-2-(Methoxymethyl)morpholine

This protocol is adapted from the synthesis of (2R)-2-(Methoxymethyl)morpholine.[1]
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Reaction Scheme:

(R)-(-)-Glycidyl methyl ether + 2-Aminoethanesulfonic acid → (2R)-2-

(Methoxymethyl)morpholine

Materials and Reagents:

Reagent/Material
Molecular Weight (
g/mol )

Quantity Moles

(R)-(-)-Glycidyl methyl

ether
88.11 0.800 g 10.66 mmol

2-

Aminoethanesulfonic

acid

125.13 6.440 g 53.3 mmol

40% Aqueous Sodium

Hydroxide
40.00 30 mL -

Methanol 32.04 11 mL -

Ethyl Acetate 88.11 225 mL -

Water 18.02 76 mL -

Anhydrous Sodium

Sulfate
142.04 As needed -

Silica Gel - As needed -

Ethyl Acetate/Hexane

(2:8)
- As needed -

Procedure:

A solution of (R)-(-)-glycidyl methyl ether (0.800 g, 10.66 mmol) in methanol (11 mL) is

prepared.

In a separate reaction vessel, a solution of 2-aminoethanesulfonic acid (6.440 g, 53.3 mmol)

in 40% aqueous sodium hydroxide (11 mL) is heated to 50°C.
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The methanolic solution of (R)-(-)-glycidyl methyl ether is added dropwise to the heated

solution of 2-aminoethanesulfonic acid.

The reaction mixture is stirred at 50°C for 75 minutes.

An additional 19 mL of 40% aqueous sodium hydroxide is added, and the mixture is stirred

for a further 20 hours at 50°C.

The reaction mixture is then cooled to room temperature and diluted with water (76 mL).

The aqueous phase is extracted three times with ethyl acetate (75 mL each).

The combined organic phases are dried over anhydrous sodium sulfate.

The solvent is removed under reduced pressure.

The crude product is purified by flash column chromatography on silica gel using an eluent of

ethyl acetate-hexane (2:8) to yield (2R)-2-(Methoxymethyl)morpholine as a colorless oil.[1]

Expected Yield and Characterization:

Product Form Yield
1H NMR (500 MHz,
(CD3)2CO) δ

(2R)-2-

(Methoxymethyl)morp

holine

Colorless Oil 0.121 g (10%)

2.47 (1H, dd, J = 10.4,

1.9 Hz), 2.70-2.72

(1H, m), 2.84 (1H, dd,

J = 11.9, 2.2 Hz),

3.22-3.25 (2H, m),

3.27 (3H, s), 3.29-3.34

(4H, m), 3.45-3.53

(2H, m), 3.73 (1H, dt,

J = 11.0, 2.5 Hz)

Part 2: Synthesis of 2-(Methoxymethyl)morpholine Hydrochloride

This part of the protocol is a general procedure for the formation of a hydrochloride salt from

the free base, adapted from a similar synthesis.[2]
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Reaction Scheme:

2-(Methoxymethyl)morpholine + HCl → 2-(Methoxymethyl)morpholine hydrochloride

Materials and Reagents:

Reagent/Material Molecular Weight ( g/mol ) Quantity

2-(Methoxymethyl)morpholine 131.17 ~0.12 g

Ethanolic Hydrochloric Acid

(e.g., 1.25 M)
- To excess

Diethyl Ether or Acetone - As needed

Procedure:

The purified 2-(Methoxymethyl)morpholine is dissolved in a minimal amount of a suitable

solvent, such as diethyl ether or ethanol.

The solution is cooled in an ice bath.

Ethanolic hydrochloric acid is added dropwise with stirring until the solution becomes acidic.

The reaction mixture is stirred in the ice bath for a period of time to allow for precipitation of

the hydrochloride salt.

If precipitation is slow, the addition of a less polar solvent like diethyl ether or hexane can be

used to induce precipitation. Alternatively, adding acetone to the syrupy residue can facilitate

precipitation.[2]

The precipitate is collected by filtration, washed with cold diethyl ether, and dried under

vacuum to yield 2-(Methoxymethyl)morpholine hydrochloride.

Experimental Workflow
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Part 1: Synthesis of (2R)-2-(Methoxymethyl)morpholine

Part 2: Synthesis of 2-(Methoxymethyl)morpholine Hydrochloride

1. Prepare Solutions:
(R)-(-)-Glycidyl methyl ether in MeOH

2-Aminoethanesulfonic acid in aq. NaOH

2. Reaction:
Mix solutions and stir at 50°C

3. Extended Reaction:
Add more NaOH and stir for 20h at 50°C

4. Workup:
Cool, dilute with water, and extract with Ethyl Acetate

5. Isolation:
Dry organic phase and evaporate solvent

6. Purification:
Flash column chromatography

(2R)-2-(Methoxymethyl)morpholine (Free Base)

7. Dissolution:
Dissolve free base in a suitable solvent

Proceed to Salt Formation

8. Acidification:
Cool and add ethanolic HCl dropwise

9. Precipitation:
Induce precipitation (if necessary) and stir

10. Isolation:
Filter, wash with cold solvent, and dry

2-(Methoxymethyl)morpholine Hydrochloride (Final Product)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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